Cas no 172648-10-1 (5-chloro-3-methyl-3H-Imidazo[4,5-b]pyridine-2-methanol)

• Product Name: 5-chloro-3-methyl-3H-Imidazo[4,5-b]pyridine-2-methanol
• CAS No: 172648-10-1
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 1107628
• PubChem ID: 10655544
• Update Time: 2025-04-20

5-chloro-3-methyl-3H-Imidazo[4,5-b]pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-3H-Imidazo[4,5-b]pyridine-2-methanol
• 5-Chloro-2-hydroxymethyl-3-methyl-3H-imidazo[4,5-b]pyridine
• 5-Chloro-2-hydroxvmethyl-3-methylimidazo[5.4-b]pyridine
• 3H-Imidazo[4,5-b]pyridine-2-methanol, 5-chloro-3-methyl-
• 5-chloro-2-hydroxymethyl-3-methylimidazo[5,4-b]pyrdine
• 172648-10-1
• NGTSTCKOSFAPKH-UHFFFAOYSA-N
• 5-Chloro-2-hydroxymethyl-3-methylimidazo[5,4-b]pyridine
• DTXSID901209230
• SCHEMBL7834667

• Inchi： 1S/C8H8ClN3O/c1-12-7(4-13)10-5-2-3-6(9)11-8(5)12/h2-3,13H,4H2,1H3
• InChI Key： NGTSTCKOSFAPKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C)C(CO)=N2

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų